Cas no 92730-80-8 (6-[5-(4-Carboxy-butyl)-thiophen-2-yl]-hexanoic acid)

• Product Name: 6-[5-(4-Carboxy-butyl)-thiophen-2-yl]-hexanoic acid
• CAS No: 92730-80-8
• MF: C₁₅H₂₂O₄S
• MW: 298.397783756256
• CID: 3103324
• PubChem ID: 4912998
• Update Time: 2025-04-21

6-[5-(4-Carboxy-butyl)-thiophen-2-yl]-hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[5-(4-Carboxy-butyl)-thiophen-2-yl]-hexanoic acid
• 6-[5-(5-HYDROXY-5-OXOPENTYL)-2-THIENYL]HEXANOIC ACID
• 6-[5-(4-carboxybutyl)thiophen-2-yl]hexanoic acid
• STK687655
• 6-[5-(4-carboxybutyl)-2-thienyl]hexanoic acid
• NCGC00342675-01
• AB01333900-02
• 92730-80-8
• AKOS005600660
• 2-(4-carboxybutyl)-5-(5-carboxy-pentyl)thiophene

• Inchi： 1S/C15H22O4S/c16-14(17)8-3-1-2-6-12-10-11-13(20-12)7-4-5-9-15(18)19/h10-11H,1-9H2,(H,16,17)(H,18,19)
• InChI Key： BPVASHJUBZUJMW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCCCC(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 298.12388035Da
• Monoisotopic Mass: 298.12388035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų